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Compound of Interest

Compound Name: 3-(Trifluoromethoxy)benzaldehyde

Cat. No.: B1330798 Get Quote

An In-depth Technical Guide on 3-(Trifluoromethoxy)benzaldehyde

For researchers, scientists, and professionals in drug development, a precise understanding of

chemical compounds is paramount. This guide provides the fundamental molecular information

for 3-(Trifluoromethoxy)benzaldehyde, a compound of interest in various synthetic

applications.

Molecular Data
The essential molecular details of 3-(Trifluoromethoxy)benzaldehyde are summarized below.

Property Value

Molecular Formula C₈H₅F₃O₂[1][2]

Molecular Weight 190.12 g/mol [1][2]

Logical Relationship Diagram
The following diagram illustrates the direct relationship between the chemical name and its

corresponding molecular formula and weight.
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3-(Trifluoromethoxy)benzaldehyde

Molecular Formula Molecular Weight

C8H5F3O2 190.12 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1330798?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

